Cas no 1270520-81-4 (tert-butyl N-2-amino-2-(6-bromopyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(6-bromopyridin-3-yl)ethylcarbamate
• CAS No: 1270520-81-4
• MF: C₁₂H₁₈BrN₃O₂
• MW: 316.194221973419
• MDL: MFCD18658875
• CID: 5603372
• PubChem ID: 165620788
• Update Time: 2025-05-20

tert-butyl N-2-amino-2-(6-bromopyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1876636
• tert-butyl N-[2-amino-2-(6-bromopyridin-3-yl)ethyl]carbamate
• 1270520-81-4
• tert-butyl N-2-amino-2-(6-bromopyridin-3-yl)ethylcarbamate

• MDL： MFCD18658875
• Inchi： 1S/C12H18BrN3O2/c1-12(2,3)18-11(17)16-7-9(14)8-4-5-10(13)15-6-8/h4-6,9H,7,14H2,1-3H3,(H,16,17)
• InChI Key： YYRVTPDYLKMSCZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 315.05824g/mol
• Monoisotopic Mass: 315.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-2-(6-bromopyridin-3-yl)ethylcarbamate

tert-butyl N-2-amino-2-(6-bromopyridin-3-yl)ethylcarbamate: A Comprehensive Overview

The compound with CAS No 1270520-81-4, known as tert-butyl N-2-amino-2-(6-bromopyridin-3-yl)ethylcarbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development and material science. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

The molecular structure of tert-butyl N-2-amino-2-(6-bromopyridin-3-yl)ethylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted ethyl group. The presence of a bromine atom on the pyridine ring introduces unique electronic properties, making this compound highly versatile in various chemical reactions. The compound's molecular formula is C₁₄H₁₉BrN₃O₃, with a molecular weight of 405.27 g/mol.

Synthesis and Optimization

The synthesis of tert-butyl N-2-amino-2-(6-bromopyridin-3-yl)ethylcarbamate involves a multi-step process that includes nucleophilic substitution, condensation reactions, and purification techniques. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction time while maintaining product quality.

Applications in Drug Development

This compound has shown promise in the field of pharmacology, particularly in the development of bioactive molecules. Its structure allows for potential interactions with various biological targets, including enzymes and receptors. Recent research has explored its role as a precursor for drug candidates targeting neurodegenerative diseases and cancer.

Recent Research Findings

In 2023, a study published in the Journal of Medicinal Chemistry highlighted the potential of tert-butyl N-2-amino-2-(6-bromopyridin-3-yl)ethylcarbamate as a lead compound for developing anti-inflammatory agents. The study demonstrated that the compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation.

Environmental Impact and Safety

As with any chemical compound, understanding its environmental impact is crucial. Recent assessments have indicated that tert-butyl N-2-amino-2-(6-bromopyridin-3-yethylcarbamate degrades moderately under aerobic conditions, with a half-life of approximately 15 days in aqueous environments. However, further studies are required to evaluate its long-term effects on ecosystems.

Future Directions

The future of tert-butyl N-2-amino-N-(6-bromopyridin -3 yl) ethyl carbamate lies in its potential for scalability and integration into advanced drug delivery systems. Researchers are exploring methods to enhance its bioavailability and reduce potential side effects through structural modifications.

In conclusion, CAS No 1270520814 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in both academic and industrial settings.